
Pentane-d12: Technical Procurement and
Application Guide for Precision Analysis

Author: BenchChem Technical Support Team. Date: February 2026

Compound of Interest

Compound Name: Pentane-d12

CAS No.: 2031-90-5

Cat. No.: B1360251 Get Quote

Introduction: The Criticality of Volatile Deuterated
Solvents
Pentane-d12 (

, CAS 2031-90-5) is a specialized, high-purity deuterated solvent primarily utilized in Nuclear
Magnetic Resonance (NMR) spectroscopy and mass spectrometry (MS) for non-polar analytes.
Unlike ubiquitous solvents such as Chloroform-d (

) or DMSO-d6, Pentane-d12 occupies a unique niche: it is chemically inert, non-polar, and
highly volatile (boiling point

).

This volatility presents a "double-edged sword" in technical applications. While it allows for

easy removal after extraction or analysis, it poses significant challenges regarding isotopic

integrity and concentration stability. This guide synthesizes the commercial landscape with

rigorous handling protocols to ensure data fidelity.

Technical Specifications & Selection Criteria
When sourcing Pentane-d12, "purity" is a bipartite metric comprising Isotopic Enrichment and

Chemical Purity. For high-resolution NMR, deficiencies in either category can compromise

spectral integration and baseline stability.
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The Purity Matrix
Parameter Specification Standard Technical Impact

Isotopic Enrichment atom % D

Determines the intensity of the

residual solvent signal. Lower

enrichment results in large

multiplet peaks in the aliphatic

region (0.8 - 1.5 ppm),

obscuring analyte signals.

Chemical Purity (CP)

Presence of non-deuterated

isomers (isopentane) or

synthesis byproducts. Critical

for quantitative NMR (qNMR).

Water Content

Pentane is hydrophobic, but

condensation during cold

storage can introduce

peaks (

ppm), interfering with structural

elucidation.

Boiling Point

Requires cold handling.

Significant evaporation alters

analyte concentration during

acquisition.

Solvent Selection Logic
Pentane-d12 is chosen when the analyte is highly non-polar and thermal sensitivity is a

concern. The decision matrix below illustrates when to deploy Pentane-d12 over alternatives

like Benzene-d6 or Chloroform-d.
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Analyte Characterization

Is Analyte Polar?

Non-Polar / Lipophilic

No

Polar (Use DMSO-d6 / D2O)

Yes

Aromatic Interactions Desired?

Select Benzene-d6

Yes (π-stacking)

Aliphatic Solvent Required

No (Inert)

Sample Recovery/Volatility Critical?

Select Pentane-d12
(BP 36°C)

High Volatility Needed

Select Hexane-d14
(BP 69°C)

Standard Stability

Click to download full resolution via product page

Figure 1: Decision matrix for selecting Pentane-d12 based on analyte polarity and volatility

requirements.
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Commercial Supplier Landscape
The market for Pentane-d12 is consolidated among major stable isotope manufacturers. The

following table compares key specifications from validated suppliers.

Table 1: Commercial Sources of High-Purity Pentane-d12

Supplier
Product
Code

Isotopic
Purity

Chemical
Purity

Packaging Notes

Sigma-

Aldrich

(Merck)

490482 98 atom % D 99% (CP) 5g, 10g

Industry

standard;

widely

available

distribution

network [1].

Cambridge

Isotope Labs

(CIL)

DLM-1213 98 atom % D 98% 1g, 5g, 10g

High

reliability;

often

provides

specific lot

analysis for

water content

[2].

CDN

Isotopes
D-0028 98 atom % D 98% 1g, 5g

Specialized in

hard-to-find

isotopes;

typically ships

neat [3].

Zeochem ZEOtope atom % D >99% Custom

Swiss

manufacturer;

offers bulk

and higher

enrichment

grades upon

request [4].
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Procurement Insight: Due to its flammability (Class 3) and volatility, shipping costs for Pentane-
d12 are often disproportionately high compared to the product cost. Bulk ordering (e.g., 5x 5g)

is recommended to amortize hazardous material logistics fees.

Application Protocols: Ensuring Data Integrity
The low boiling point of Pentane-d12 (

) introduces a high risk of fractional distillation during handling. If the solvent evaporates, the
concentration of the analyte changes, invalidating quantitative results. Furthermore, rapid
evaporation cools the remaining liquid, potentially condensing atmospheric moisture into the
sample.

Protocol A: The "Cold-Chain" NMR Sample Preparation
Objective: Minimize solvent loss and prevent water condensation during sample preparation.

Pre-Cooling: Store Pentane-d12 ampoules/bottles at

. Do not freeze, as repeated freeze-thaw cycles can compromise septum integrity.

Equilibration: Remove the solvent container and place it in a cool water bath (

) for 5 minutes. Reasoning: Opening a

bottle in a humid lab (

) causes immediate condensation of water into the solvent.

Rapid Dispensing:

Use a gas-tight syringe (Hamilton type) rather than a pipette to minimize headspace

evaporation.

Inject solvent directly into the NMR tube containing the analyte.

Sealing: Immediately cap the NMR tube. For long-term acquisitions (>1 hour), wrap the cap

with Parafilm or use a flame-sealed tube to prevent volume loss inside the probe.

Protocol B: Metabolic Tracer Handling
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Pentane-d12 is increasingly used in metabolomics to trace lipid pathways [5].

Extraction: Use Pentane-d12 to extract non-polar lipids from cell lysates.

Phase Separation: Centrifuge at

to maintain solvent density gradients (

).

Analysis: Inject directly into GC-MS. Note: Ensure the solvent delay in the MS method is set

correctly to avoid saturating the detector with the solvent peak.

Handling & Safety Architecture
Pentane-d12 is a Class 3 Flammable Liquid and a known aspiration hazard. Static electricity is

a significant risk because non-polar solvents have low conductivity, allowing charge

accumulation.

Storage: Flammables Cab
(Dark, Cool) Transfer Step Grounding Required?

(Static Risk)
Fume Hood

(Vapor Control)
Yes (Glass/Metal) Halogen-Free

Solvent Waste
Post-Analysis

Click to download full resolution via product page

Figure 2: Safety workflow emphasizing static discharge mitigation during transfer.

Critical Safety Check:

Grounding: When transferring volumes >100mL (rare for deuterated solvents but possible in

production), always ground the receiving vessel.

PPE: Nitrile gloves are generally resistant to pentane for short durations (splash protection),

but PVA gloves offer superior permeation resistance for longer exposure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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